4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine
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Description
Properties
Molecular Formula |
C6H6BrN5S |
|---|---|
Molecular Weight |
260.12 g/mol |
IUPAC Name |
4-bromo-1-(1,2,5-thiadiazol-3-ylmethyl)pyrazol-3-amine |
InChI |
InChI=1S/C6H6BrN5S/c7-5-3-12(10-6(5)8)2-4-1-9-13-11-4/h1,3H,2H2,(H2,8,10) |
InChI Key |
AESCMWMQLOGVES-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C(=NN1CC2=NSN=C2)N)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine typically involves the following steps:
Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized by reacting appropriate hydrazonoyl halides with sulfur-containing reagents such as potassium thiocyanate or thiosemicarbazide under reflux conditions.
Formation of the Pyrazole Ring: The pyrazole ring can be synthesized by cyclization of amido-nitriles in the presence of a nickel catalyst, followed by proto-demetallation, tautomerization, and dehydrative cyclization.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.
Chemical Reactions Analysis
Types of Reactions
4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine can undergo various types of chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.
Oxidation and Reduction: The thiadiazole and pyrazole rings can undergo oxidation and reduction reactions, which can modify the electronic properties of the compound.
Coupling Reactions: The compound can participate in coupling reactions such as Suzuki or Heck coupling to form more complex structures.
Common Reagents and Conditions
Substitution Reactions: Nucleophiles (e.g., amines, thiols), solvents (e.g., DMF, DMSO), and bases (e.g., K2CO3, NaOH).
Oxidation and Reduction: Oxidizing agents (e.g., H2O2, KMnO4), reducing agents (e.g., NaBH4, LiAlH4).
Coupling Reactions: Palladium catalysts, ligands (e.g., triphenylphosphine), and bases (e.g., K2CO3, NaOAc).
Major Products Formed
Substitution Reactions: Substituted derivatives with various functional groups.
Oxidation and Reduction: Oxidized or reduced forms of the compound with altered electronic properties.
Coupling Reactions: Coupled products with extended conjugation or additional functional groups.
Scientific Research Applications
4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine has several scientific research applications:
Medicinal Chemistry: The compound is studied for its potential as an anticancer agent due to its ability to interact with biological targets and inhibit cancer cell growth.
Biological Research: It is used as a tool compound to study the biological pathways involving thiadiazole and pyrazole rings.
Chemical Biology: The compound is used in chemical biology to probe the function of specific proteins and enzymes.
Industrial Applications: It may be used in the development of new materials with specific electronic or optical properties.
Mechanism of Action
The mechanism of action of 4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of enzymes, inhibiting their activity, or interact with receptors to modulate signaling pathways. The thiadiazole and pyrazole rings play a crucial role in these interactions by providing a scaffold that can form hydrogen bonds, π-π interactions, and other non-covalent interactions with the target molecules .
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares the molecular features of the target compound with structurally related pyrazole derivatives:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Substituents | Notable Properties |
|---|---|---|---|---|
| Target Compound | C₇H₇BrN₅S | 273.13 | 1,2,5-Thiadiazol-3-ylmethyl, Br (C4) | Electron-deficient thiadiazole, polar |
| 4-Bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine | C₈H₁₀BrN₅ | 256.11 | Methylpyrazolemethyl, Br (C4) | Increased lipophilicity, less polar |
| 4-Bromo-1-methyl-1H-pyrazol-3-amine | C₄H₆BrN₃ | 176.02 | Methyl, Br (C4) | Simplest analog, low molecular weight |
| 4-Bromo-1-[(3-chlorothiophen-2-yl)methyl]-1H-pyrazol-3-amine | C₈H₇BrClN₃S | 293.59 | Chlorothiophenemethyl, Br (C4) | Thiophene’s aromaticity, Cl adds polarity |
| 4-Bromo-1-[(4-fluorophenyl)methyl]-1H-pyrazol-3-amine | C₁₀H₉BrFN₃ | 270.11 | Fluorophenylmethyl, Br (C4) | Aromatic π-π interactions, F enhances stability |
| 4-Bromo-5-(trifluoromethyl)-1H-pyrazol-3-amine | C₄H₃BrF₃N₃ | 237.07 | CF₃ (C5), Br (C4) | High electronegativity, lipophilic |
Key Observations :
- Thiadiazole vs.
- Bromine Position : Bromine at position 4 (vs. position 3 in some analogs) may influence steric interactions in molecular recognition .
- Polarity : The thiadiazole’s nitrogen and sulfur atoms increase polarity compared to methyl or aryl substituents, affecting solubility and pharmacokinetics .
Challenges and Opportunities
Biological Activity
4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound combines a bromine atom and a thiadiazole moiety within a pyrazole framework, which may enhance its interaction with various biological targets.
Chemical Structure
The compound's structure can be summarized as follows:
- Molecular Formula : C₅H₅BrN₄S
- Molecular Weight : 219.09 g/mol
- Key Functional Groups :
- Bromine (Br)
- Thiadiazole ring
- Pyrazole ring
Biological Activity Overview
Preliminary studies indicate that 4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine exhibits significant biological activity by interacting with various enzymes and receptors. Its potential mechanisms of action include modulation of enzymatic activity and interference with critical biological processes such as DNA replication and protein synthesis.
Table 1: Summary of Biological Activities
Pharmacological Studies
Research has demonstrated that compounds with similar structures to 4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine often exhibit a wide range of pharmacological activities. For instance, pyrazole derivatives have been extensively studied for their anti-inflammatory and analgesic properties.
Case Study: Anti-inflammatory Activity
In one study, novel pyrazole derivatives were synthesized and evaluated for their anti-inflammatory effects. Compounds displayed up to 85% inhibition of TNF-α at concentrations as low as 10 µM. The presence of the thiadiazole moiety was crucial for enhancing the anti-inflammatory activity observed in these compounds .
Case Study: Anticancer Activity
Another significant area of research involves the anticancer properties of pyrazole derivatives. The MTT assay was used to assess the anti-proliferative effects against various cancer cell lines including HePG-2 (liver), MCF-7 (breast), and HCT-116 (colorectal). Results indicated that certain derivatives exhibited IC50 values comparable to established chemotherapeutics like Doxorubicin .
The mechanism by which 4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine exerts its biological effects is still under investigation. However, it is hypothesized that the bromine atom may enhance binding affinity to target proteins, while the thiadiazole ring may facilitate interactions with nucleic acids or proteins involved in critical cellular pathways.
Q & A
Q. Table 1. Reaction Optimization Parameters for Thiadiazole Coupling
| Parameter | Optimal Range | Impact on Yield |
|---|---|---|
| Solvent | DMF/THF (anhydrous) | ↑ 25–40% |
| Temperature | 60–80°C | ↑ 15% |
| Catalyst | Pd(OAc) | ↑ 20% (vs. none) |
| Reaction Time | 12–18 h | Plateau after 16h |
| Data synthesized from . |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
